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1. Introduction

Enocyanin is a natural colorant extracted from the skins of black grapes (Vitis vinifera),

primarily a byproduct of the winemaking industry. It belongs to the anthocyanin family, a class

of water-soluble flavonoid pigments responsible for many of the red, purple, and blue colors

found in plants.[1][2] As a natural dye, enocyanin offers a renewable and biodegradable

alternative to synthetic colorants, aligning with the growing demand for sustainable textile

processing.[3][4]

These application notes provide researchers and scientists with a comprehensive overview of

enocyanin's properties, its application in textile dyeing, and detailed protocols for its extraction

and use on protein (wool) and cellulosic (cotton) fibers.

2. Physicochemical Properties and Stability

Chemical Structure: Enocyanin is not a single compound but a mixture of anthocyanins,

with malvidin-3-glucoside often being a primary component. The core structure is the

flavylium cation (2-phenylchromenylium), which is responsible for its color.[1][5]

Solubility: It is soluble in water and hydroalcoholic solutions but insoluble in non-polar lipid

solvents.[1][6]

pH Sensitivity: The color of enocyanin is highly dependent on pH. It exhibits reddish hues in

acidic environments and shifts towards violet and bluish tones in neutral to basic conditions.
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[1][3] This property is crucial for controlling the final shade during the dyeing process.

Stability: Enocyanin is sensitive to degradation by heat, light (photodegradation), and

oxidation.[1][7] Exposure to these elements can cause the vibrant purple-red colors to fade

or shift to brownish compounds. Therefore, textiles dyed with enocyanin generally exhibit

moderate light fastness.[8][9] Proper storage of the dye extract in dark, cool conditions is

essential.[1]

3. Application in Textiles

Enocyanin can be used to dye various natural fibers, yielding shades from red to violet. The

success of the dyeing process and the final color's fastness are highly dependent on the fiber

type and the use of mordants.

Fiber Suitability:

Protein Fibers (e.g., Wool, Silk): These fibers have a natural affinity for anthocyanin dyes

due to the presence of amino groups, which can form bonds with the dye molecules.

Dyeing typically results in good color depth.

Cellulosic Fibers (e.g., Cotton, Linen): These fibers have a lower affinity for enocyanin.

Therefore, a pre-treatment with a tannin-based mordant is essential to create binding sites

for the dye, ensuring adequate color uptake and fastness.[8][10]

Role of Mordants: Mordants are metallic salts that form a coordination complex between the

dye and the fiber, improving dye uptake and fastness properties.[11][12]

Alum (Potassium Aluminum Sulfate): A common and relatively safe mordant that brightens

colors. It is effective on protein fibers and is used as a second step after a tannin treatment

on cellulosic fibers.[10][13]

Tannic Acid: Used as a primary mordant for cotton, it improves the binding of alum and the

dye to the cellulosic structure.[14][15]

Iron (Ferrous Sulfate): Can be used as a mordant or a color modifier. It "saddens" or

darkens colors, shifting them towards grays, browns, and deep purples.[6]
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Data Presentation
Table 1: Recommended Parameters for Enocyanin Dyeing

This table summarizes the suggested starting parameters for dyeing wool and cotton with

enocyanin extract. Optimization may be required based on the specific grape source, extract

concentration, and desired shade.

Parameter
Wool (Protein
Fiber)

Cotton (Cellulosic
Fiber)

Source(s)

Scouring (Pre-

cleaning)

60°C for 1 hour with

pH-neutral soap.

Simmer (90-100°C)

for 1 hour with soda

ash.

[1][8][16]

Mordanting
Pre-mordant with 12-

15% WOF* Alum.

1. Tannic Acid (8-10%

WOF); 2. Alum (15%

WOF).

[9][13][14]

Dye Bath pH
3.5 - 4.5 (for reddish-

purple shades).

3.5 - 4.5 (for reddish-

purple shades).
[17][18]

Dyeing Temperature
75 - 85°C (Simmer, do

not boil).
80 - 90°C (Simmer). [10][19]

Dyeing Time 60 - 90 minutes. 60 - 90 minutes. [20]

Material-to-Liquor

Ratio
1:30 to 1:50. 1:30 to 1:50. [17][21]

*WOF: Weight of Fiber

Table 2: Typical Color Fastness Properties of Enocyanin-Dyed Textiles

Color fastness is rated on standard scales: 1-5 for washing and rubbing (where 5 is excellent)

and 1-8 for light (where 8 is excellent).[11][17]
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Fiber Type Mordant
Light
Fastness
(Scale 1-8)

Wash
Fastness
(Scale 1-5)

Rubbing
Fastness
(Dry/Wet,
Scale 1-5)

Source(s)

Wool Alum
3 - 4

(Moderate)
4 (Good)

4/3

(Good/Fair)
[8][10][22]

Cotton
Tannin +

Alum
3 (Fair)

3-4 (Fair to

Good)

3-4/2-3 (Fair

to Good/Poor

to Fair)

[8][10][22]

Cotton None 1-2 (Poor) 1-2 (Poor) 2/1 (Poor) [23]

Table 3: Representative CIELab Colorimetric Data

CIELab values describe the color in a three-dimensional space: L* (lightness, 0=black,

100=white), a* (+a=red, -a=green), and b* (+b=yellow, -b=blue). These values represent

potential shades for alum-mordanted fibers dyed in an acidic bath.

Fiber
Type

Mordant
L*
(Lightnes
s)

a* (Red-
Green)

b*
(Yellow-
Blue)

Expected
Shade

Source(s)

Wool Alum 45 - 55 +20 to +30 -5 to -15

Deep

Reddish-

Purple

[3][17][18]

Cotton
Tannin +

Alum
55 - 65 +15 to +25 -5 to -10

Muted

Reddish-

Violet

[3][24][25]

Experimental Protocols
Safety Precaution: Always wear appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, when handling chemicals and hot liquids. Work in a well-

ventilated area.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://tashamillergriffith.com/2019/05/12/natural-dye-basics-1-scouring/
https://forestsandmeadows.com/mordanting-wool-and-cellulose-fibers
https://www.researchgate.net/figure/Fastness-ratings-of-dyed-fabrics-before-and-after-mordanting-LF-light-fastness-WF_tbl1_361654274
https://tashamillergriffith.com/2019/05/12/natural-dye-basics-1-scouring/
https://forestsandmeadows.com/mordanting-wool-and-cellulose-fibers
https://www.researchgate.net/figure/Fastness-ratings-of-dyed-fabrics-before-and-after-mordanting-LF-light-fastness-WF_tbl1_361654274
https://www.researchgate.net/publication/299133229_A_method_for_dyeing_cotton_fabric_with_anthocyanin_dyes_extracted_from_mulberry_Morus_rubra_fruits
https://www.researchgate.net/figure/CIELab-values-of-dyed-cotton-samples_tbl1_311940737
https://pccc.icrc.ac.ir/article_75823_e73305b306778859a9397d42ab7eb44d.pdf
http://www.itast.ir/article_50198_64fdc1ccef34439fd0abe59a5fae6869.pdf
https://www.researchgate.net/figure/CIELab-values-of-dyed-cotton-samples_tbl1_311940737
https://www.researchgate.net/figure/CIELAB-values-and-photos-of-cotton-samples-dyed-with-dye-extracted-from-F-japonica-leaves_tbl1_336075298
https://www.researchgate.net/figure/The-CIELAB-color-space-position-of-dyed-cotton-samples-with-madder-which-pretreated-with_fig2_333669251
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Extraction of Enocyanin from Grape Pomace
This protocol describes a simple aqueous extraction suitable for laboratory scale.

Materials:

Dried grape pomace (skins and seeds)

Distilled water

Citric acid or Tartaric acid

Beakers, heating mantle with magnetic stirrer, filtration apparatus (e.g., Buchner funnel with

vacuum flask or cheesecloth)

Storage bottles (amber glass recommended)

Procedure:

Preparation: Weigh the dried grape pomace. If the pieces are large, coarsely grind them to

increase surface area.

Acidification: Prepare the extraction solvent by dissolving citric acid or tartaric acid in distilled

water to achieve a 1-2% acid concentration (e.g., 10-20 g of acid per 1 L of water), resulting

in a pH between 2 and 3.

Extraction:

Combine the grape pomace and the acidified water in a large beaker at a solid-to-liquid

ratio of 1:10 to 1:20 (e.g., 50 g of pomace in 500 mL to 1 L of water).

Gently heat the mixture to 40-50°C using a heating mantle. Do not exceed 60°C to prevent

significant degradation of the anthocyanins.[1]

Maintain the temperature and stir the mixture continuously for 60-90 minutes.

Filtration:

Allow the mixture to cool slightly.
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Separate the liquid extract from the solid pomace. For a coarse filtration, pour the mixture

through several layers of cheesecloth. For a finer filtration, use a Buchner funnel with filter

paper under vacuum.

Storage: Store the filtered enocyanin extract in a clearly labeled, airtight amber glass bottle

in a cool, dark place (e.g., refrigerator at 4°C). The extract is best used within a few weeks.

[7]

Protocol 2: Preparation of Textile Fibers (Scouring)
Scouring is a critical cleaning step to remove natural waxes, oils, and impurities, ensuring even

dye uptake.[1][7]

A. Scouring of Wool (Protein Fiber)

Weigh the dry wool fabric or yarn (Weight of Fiber, WOF).

Fill a pot with enough lukewarm water to allow the fiber to move freely.

Add a pH-neutral detergent (e.g., Orvus Paste Soap) at ~1% WOF (e.g., 1 g of soap for 100

g of wool).[16]

Submerge the wet wool in the pot. Slowly heat the water to 60-70°C.

Hold at this temperature for 1 hour, gently agitating occasionally to ensure even cleaning. Do

not boil or agitate vigorously to avoid felting.[8]

Let the pot cool down completely before removing the fiber.

Rinse the wool thoroughly with water of the same temperature to remove all soap residues.

B. Scouring of Cotton (Cellulosic Fiber)

Weigh the dry cotton fabric or yarn (WOF).

Fill a pot with enough hot water for the fiber to move freely.
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Add Soda Ash (sodium carbonate) at 4% WOF (e.g., 4 g for 100 g of cotton).[7][8] A mild

detergent like Synthrapol (1-2% WOF) can also be added.

Submerge the wet cotton in the pot.

Bring the water to a simmer (90-100°C) and maintain for 1-2 hours, stirring occasionally. The

water will likely turn yellow-brown as impurities are removed.[1]

Allow the pot to cool, then remove the cotton.

Rinse the cotton thoroughly with hot water, followed by warm water, until the water runs

clear.

Protocol 3: Mordanting of Textile Fibers
This step prepares the scoured fibers to chemically bond with the dye.

A. Mordanting Wool with Alum

Use the scoured, wet wool.

In a dedicated mordant pot, dissolve Alum (Potassium Aluminum Sulfate) at 12-15% WOF in

a small amount of hot water.[13] Cream of Tartar (6% WOF) can be added to brighten colors

and soften the wool.[13]

Fill the pot with enough cool water to cover the wool, then add the dissolved alum mixture

and stir well.

Add the wet wool to the pot.

Slowly heat the mordant bath to 80-85°C. Hold for 1 hour, stirring gently every 15 minutes.

Do not boil.[10]

Let the bath cool completely. The wool can be left to steep overnight for improved uptake.[5]

Remove the wool, gently squeeze out excess liquid, and proceed to dyeing. It can also be

dried and stored for later use.
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B. Mordanting Cotton with Tannin and Alum (Two-Step Process)

Step 1: Tannin Bath:

Use the scoured, wet cotton.

Dissolve Tannic Acid at 8-10% WOF in hot water.[9]

Add the dissolved tannin to a pot filled with enough hot water (50-60°C) to cover the

cotton.[15]

Submerge the cotton and keep it in the warm tannin bath for 1-2 hours (or overnight for

deeper shades), stirring occasionally.[14]

Remove the cotton, gently squeeze out excess liquid. Do not rinse.[14]

Step 2: Alum Bath:

Prepare an alum bath as described in Protocol 3A, using 15% WOF Alum and 2% WOF

Soda Ash (to fix the alum).[15]

Add the tannin-treated, damp cotton to the cool alum bath.

Let the fiber soak for at least 2 hours, or overnight, stirring occasionally. No heating is

required for this step.[14]

Remove the cotton, rinse lightly, and proceed to dyeing.

Protocol 4: Dyeing with Enocyanin Extract
Procedure:

Prepare the Dye Bath: Fill a non-reactive pot (stainless steel) with the required amount of

water (e.g., for a 1:40 liquor ratio, use 4 L of water for 100 g of fiber). Add the prepared

enocyanin extract. The amount of extract will determine the depth of shade; start with a 1:1

ratio of extract to the weight of fiber and adjust as needed.
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Adjust pH: Gently stir the dye bath. Measure the pH and adjust to the desired range (e.g.,

3.5-4.5) using a weak acid like citric acid or vinegar.

Enter Fabric: Add the pre-mordanted, wet fabric to the cool dye bath. Ensure it is fully

submerged.

Dyeing:

Slowly raise the temperature of the dye bath to the target (80-85°C for wool, 80-90°C for

cotton).

Maintain this temperature for 60 minutes, stirring gently every 10-15 minutes to ensure

even dyeing.

Cool Down: After 60 minutes, turn off the heat and allow the pot to cool down slowly. Leaving

the fabric in the cooling dye bath overnight can improve color depth.

Rinsing and Drying:

Once cool, remove the fabric from the dye bath.

Rinse with cool water until the water runs clear. A final rinse with a pH-neutral soap can

help remove any unfixed dye.

Gently squeeze out excess water and hang the fabric to dry away from direct sunlight.
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Experimental Workflow for Enocyanin Textile Dyeing

Grape Pomace
(Raw Material)

Extraction
(Acidified Water, 40-50°C)

Process
Filtration Enocyanin Dye ExtractYields

Dyeing
(pH 3.5-4.5, 80-90°C)

Prepared Dye

Textile Fiber
(Cotton / Wool)

Scouring
(Cleaning)

Pre-treatment Mordanting
(Alum / Tannin)

Prepared Fiber

Rinsing & Washing Drying
(Air Dry) Final Dyed Fabric

Click to download full resolution via product page

Caption: General workflow for textile dyeing with enocyanin.
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Chemical Linkage Model in Mordant Dyeing

Textile Fiber
(Cellulose or Protein)

Mordant
(e.g., Al³⁺ ion)

Forms complex with
-OH or -NH₂ groups

Enocyanin
(Anthocyanin Molecule)

Chelates with
dye molecule

Click to download full resolution via product page

Caption: Mordant acting as a chemical bridge between fiber and dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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